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Compound of Interest

Compound Name: Chromotropic acid disodium salt

Cat. No.: B008445 Get Quote

Introduction

Chromotropic acid disodium salt dihydrate (CAS No. 5808-22-0) is a chemical reagent

widely utilized in analytical chemistry.[1] It is particularly recognized for its application as a

chromogenic agent in the detection and quantification of various substances, most notably

formaldehyde and certain metal ions.[2][3] This guide provides a comprehensive overview of its

chemical structure, properties, and key experimental applications for researchers, scientists,

and professionals in drug development.

Chemical Structure and Formula

The chemical identity of chromotropic acid disodium salt dihydrate is well-defined by its

molecular structure and formula. It is the disodium salt of 4,5-dihydroxynaphthalene-2,7-

disulfonic acid and exists in a dihydrated form.

Molecular Formula: C₁₀H₆Na₂O₈S₂ · 2H₂O[4] or (HO)₂C₁₀H₄(SO₃Na)₂·2H₂O[5]

IUPAC Name: disodium;4,5-dihydroxynaphthalene-2,7-disulfonate;dihydrate[6]

Synonyms: 1,8-Dihydroxynaphthalene-3,6-disulfonic acid disodium salt, 4,5-

Dihydroxynaphthalene-2,7-disulfonic acid disodium salt[5]
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The physical and chemical properties of chromotropic acid disodium salt dihydrate are

summarized in the table below. These properties are crucial for its handling, storage, and

application in various experimental procedures.

Property Value References

Molecular Weight ~400.29 g/mol [5][6][7]

Appearance
White, beige, off-white, or tan

to brown powder/solid
[7][8][9][10]

Melting Point >300 °C [5][8]

Solubility Soluble in water [1][7]

pH 3.6 (10 g/L in H₂O at 20 °C) [11][12]

Bulk Density 780 kg/m ³ [11][12]

Analytical Applications and Experimental Protocols

Chromotropic acid disodium salt dihydrate is a key reagent in colorimetric analysis due to its

ability to form stable, colored complexes with various analytes.[1][2]

1. Determination of Formaldehyde

A primary application of this compound is the quantitative analysis of formaldehyde. The

reaction between chromotropic acid and formaldehyde in the presence of concentrated sulfuric

acid yields a distinct purple-colored complex, which can be quantified spectrophotometrically.

The absorbance of this complex is measured at its maximum wavelength of 580 nm.[3]

Experimental Protocol for Formaldehyde Detection:

Reagent Preparation: Prepare a solution of chromotropic acid disodium salt dihydrate in

concentrated sulfuric acid (e.g., 75%).[3]

Sample Preparation: Collect the sample suspected of containing formaldehyde.
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Reaction: Add a specific volume of the chromotropic acid reagent to the sample. The mixture

is typically heated to facilitate the reaction.

Measurement: After cooling, the absorbance of the resulting purple solution is measured

using a spectrophotometer at 580 nm.

Quantification: The concentration of formaldehyde in the sample is determined by comparing

its absorbance to a standard curve prepared from known concentrations of formaldehyde.
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Reaction Analysis
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Workflow for the spectrophotometric determination of formaldehyde.

2. Determination of Nitrate

Chromotropic acid can also be used for the determination of nitrate ions. The methodology is

similar to that of formaldehyde detection, involving the formation of a colored complex that can

be analyzed spectrophotometrically.

Experimental Protocol for Nitrate Detection:[13]

Reagent Preparation: Dissolve 0.20 g of chromotropic acid disodium salt dihydrate in 100

mL of concentrated sulfuric acid to prepare "Sample Solution A".[13]

Standard and Sample Preparation: Pipette known volumes of a standard nitrate solution into

separate volumetric flasks. For a blank, use deionized water. Add the unknown sample to

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b008445?utm_src=pdf-body-img
https://pubs.acs.org/doi/10.1021/acsreagents.4095.20160601
https://www.benchchem.com/product/b008445?utm_src=pdf-body
https://pubs.acs.org/doi/10.1021/acsreagents.4095.20160601
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b008445?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


another flask.[13]

Reaction: Add approximately 5 mL of sulfuric acid to each flask and cool in an ice bath.

Then, add 2.0 mL of "Sample Solution A" to each flask, swirl, and cool again.[13]

Measurement: Dilute the solutions to the mark with sulfuric acid and mix well. Using a

spectrophotometer set at 410 nm, measure the absorbance of the standard and sample

solutions against the blank.[13]

Quantification: A linear relationship should be observed between the absorbance and the

concentration of nitrate in the standards.[13] The concentration of nitrate in the sample can

be determined from this calibration curve.
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Reaction of Chromotropic Acid with Formaldehyde.

Conclusion

Chromotropic acid disodium salt dihydrate is a valuable and versatile reagent in analytical

chemistry. Its ability to form distinctively colored complexes with specific analytes like

formaldehyde and nitrate makes it an essential tool for quantitative analysis in various scientific

and industrial fields. The detailed protocols and understanding of its chemical properties

provided in this guide are intended to support researchers in the effective application of this

compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. CAS 5808-22-0: Chromotropic acid disodium salt dihydrate [cymitquimica.com]

2. nbinno.com [nbinno.com]

3. Chromotropic acid disodium salt dihydrate - CAS-Number 5808-22-0 - Order from
Chemodex [chemodex.com]

4. fishersci.co.uk [fishersci.co.uk]

5. 铬变酸 二钠盐 二水合物 reagent grade, ≥95.0% | Sigma-Aldrich [sigmaaldrich.com]

6. Disodium chromotropate dihydrate | C10H10Na2O10S2 | CID 2723846 - PubChem
[pubchem.ncbi.nlm.nih.gov]

7. nbinno.com [nbinno.com]

8. fishersci.com [fishersci.com]

9. nbinno.com [nbinno.com]

10. spectrumchemical.com [spectrumchemical.com]

11. Chromotropic acid disodium salt dihydrate for analysis ACS,Reag. Ph Eur 5808-22-0
[sigmaaldrich.com]

12. merckmillipore.com [merckmillipore.com]

13. pubs.acs.org [pubs.acs.org]

To cite this document: BenchChem. [An In-depth Technical Guide to Chromotropic Acid
Disodium Salt Dihydrate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b008445#chromotropic-acid-disodium-salt-dihydrate-
structure-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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